Cas no 2034414-97-4 (3-methoxy-1-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide
• CAS No: 2034414-97-4
• MF: C₁₅H₁₇N₇O₂
• MW: 327.341181516647
• CID: 6271835
• PubChem ID: 119102682
• Update Time: 2025-06-13

3-methoxy-1-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-4-carboxamide
• AKOS026694872
• 3-methoxy-1-methyl-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide
• F6525-1309
• 2034414-97-4

• Inchi： 1S/C15H17N7O2/c1-21-10-11(15(20-21)24-2)14(23)18-6-8-22-7-3-12(19-22)13-9-16-4-5-17-13/h3-5,7,9-10H,6,8H2,1-2H3,(H,18,23)
• InChI Key： XMSLMNYLCXWVHJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(C)N=1)C(NCCN1C=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 327.14437281g/mol
• Monoisotopic Mass: 327.14437281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.8Ų

Additional information on 3-methoxy-1-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide

Comprehensive Analysis of 3-methoxy-1-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-4-carboxamide (CAS No. 2034414-97-4)

The compound 3-methoxy-1-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-4-carboxamide (CAS No. 2034414-97-4) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazine and pyrazole core, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its molecular properties, synthesis pathways, and emerging trends in its utilization, aligning with current scientific inquiries such as "small molecule drug design" and "heterocyclic compound optimization."

From a structural perspective, 3-methoxy-1-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-4-carboxamide combines multiple pharmacophores, making it a candidate for modulating biological targets. Researchers frequently search for "pyrazine derivatives in medicinal chemistry" or "pyrazole-based kinase inhibitors," highlighting the relevance of this compound in targeted therapy development. Its methoxy and carboxamide functional groups further enhance its binding affinity, a topic often explored in "fragment-based drug discovery" discussions.

The synthesis of CAS No. 2034414-97-4 typically involves multi-step organic reactions, including condensation and cyclization, to achieve the desired pyrazine-pyrazole hybrid scaffold. Recent publications emphasize "green chemistry approaches" for such syntheses, addressing environmental concerns. Analytical techniques like HPLC and NMR are critical for purity validation, a common query among chemists seeking "analytical methods for heterocyclic compounds."

In the context of industrial applications, this compound's potential extends to agrochemicals, particularly in developing novel pesticides with improved selectivity. Searches like "pyrazole derivatives in crop protection" reflect growing interest in sustainable alternatives. Additionally, its thermal stability and solubility profile make it a subject of "material science innovations," especially in polymer additives or coatings.

Ongoing research explores the pharmacokinetics of 3-methoxy-1-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-4-carboxamide, with computational modeling (e.g., "molecular docking studies") predicting its ADMET properties. Such data are vital for optimizing bioavailability, a recurring theme in "preclinical drug development" forums. Collaborations between academia and industry aim to unlock its full potential while adhering to regulatory guidelines.

In summary, CAS No. 2034414-97-4 represents a compelling case study in modern chemical innovation. Its interdisciplinary relevance—spanning drug design, agrochemistry, and materials—positions it as a focal point for future breakthroughs. By addressing trending queries like "heterocyclic scaffolds for drug discovery" and "sustainable synthesis methods," this article underscores the compound's scientific and commercial significance.